Cas no 2138180-14-8 ((3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol)

• Product Name: (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol
• CAS No: 2138180-14-8
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 6289188
• PubChem ID: 165460134
• Update Time: 2025-11-03

(3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-738393
• (3-{pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol
• 2138180-14-8
• (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol

• Inchi： 1S/C13H11N3O/c17-9-10-3-1-4-11(7-10)12-8-15-16-6-2-5-14-13(12)16/h1-8,17H,9H2
• InChI Key： PTTYBABJVDKLQH-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Additional information on (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol

Compound CAS No 2138180-14-8: (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol

The compound with CAS No 2138180-14-8, known as (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyrimidine moiety with a phenolic methanol group. The pyrazolo[1,5-a]pyrimidine ring system is a heterocyclic aromatic structure that has been extensively studied for its potential in drug discovery and advanced materials.

Recent studies have highlighted the importance of (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol in the development of novel therapeutic agents. The pyrazolo[1,5-a]pyrimidine core is known for its ability to interact with various biological targets, including kinases and other enzymes. This makes it a promising candidate for the design of small-molecule inhibitors and modulators in oncology and neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer agent.

The synthesis of (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrimidine ring followed by coupling reactions to introduce the phenolic methanol group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. These improvements not only enhance the scalability of production but also reduce the overall cost associated with its synthesis.

In terms of applications, (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol has shown promise in several areas beyond drug discovery. For example, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, the compound has been explored for its potential in catalysis, where it can act as a ligand or template for metal complexes with desired catalytic activities.

From an analytical standpoint, the characterization of (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, which are critical for both research and industrial applications. Furthermore, computational studies using molecular modeling have provided insights into the compound's conformational flexibility and binding interactions with biological targets.

Looking ahead, ongoing research into (3-{Pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanol is expected to uncover new functionalities and applications. Collaborative efforts between chemists, biologists, and engineers are likely to drive innovation in this area, leading to breakthroughs in medicine and materials science. As our understanding of this compound deepens, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.